N-(4-(dimethylamino)phenethyl)-2-(naphthalen-2-yloxy)acetamide

• IUPAC Name: N-[2-[4-(dimethylamino)phenyl]ethyl]-2-naphthalen-2-yloxyacetamide
• InChI: InChI=1S/C22H24N2O2/c1-24(2)20-10-7-17(8-11-20)13-14-23-22(25)16-26-21-12-9-18-5-3-4-6-19(18)15-21/h3-12,15H,13-14,16H2,1-2H3,(H,23,25)
• InChI Key: OKMQVFGWYLNEFY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)CCNC(=O)COC2=CC3=CC=CC=C3C=C2
• Molecular Formula: C22H24N2O2
• Molecular Weight: 348.4 g/mol

Description

N-(4-(dimethylamino)phenethyl)-2-(naphthalen-2-yloxy)acetamide, commonly known as 'DANA', is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Co-Crystal Formation

N-(4-(dimethylamino)phenethyl)-2-(naphthalen-2-yloxy)acetamide has been studied for its ability to form co-crystals with aromatic diols such as 1,4-dihydroxybenzene and 1,5-dihydroxynaphthalene. These co-crystals, especially in hydrated forms, have shown distinct crystal structures with unique properties, indicating potential applications in material science and molecular engineering (Karmakar, Kalita, & Baruah, 2009).

Semiconducting Polymers for Thermoelectric Applications

Research has explored the use of N-(4-(dimethylamino)phenethyl)-2-(naphthalen-2-yloxy)acetamide derivatives in the synthesis of n-type fused lactam semiconducting polymers. These polymers have shown promising results in thermoelectric and transistor applications, demonstrating the potential of this compound in the development of new materials for electronic devices (Chen et al., 2020).

Molecular Dynamics and Ligand-Protein Interactions

In the field of biochemistry, N-(4-(dimethylamino)phenethyl)-2-(naphthalen-2-yloxy)acetamide derivatives have been utilized in molecular dynamics studies to understand ligand-protein interactions. These studies can provide insights into the pharmacological activity of various compounds and contribute to drug design and discovery (Kothekar & Shankar, 2001).

Fluorescent Chemosensors

This compound has also found applications in the development of fluorescent chemosensors. For example, derivatives of N-(4-(dimethylamino)phenethyl)-2-(naphthalen-2-yloxy)acetamide have been synthesized for detecting metal ions like Cu2+ and Al3+ in aqueous solutions and biological samples. These chemosensors can be crucial in environmental monitoring and biological research (Chae et al., 2019).